Cas no 13637-61-1 (Zinc perchlorate tetrahydrate)

• Product Name: Zinc perchlorate tetrahydrate
• CAS No: 13637-61-1
• MF: Cl₂O₈Zn
• MW: 264.310195922852
• CID: 143474
• PubChem ID: 10199167
• Update Time: 2025-04-24

Zinc perchlorate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Perchloric acid, zincsalt (2:1)
• Zinc perchlorate
• ZINC PERCHLORATE, DEHYDRATED
• zinc,diperchlorate
• Perchloric acid, zinc salt
• Dihyperchloric acid zinc salt
• Bishyperchloric acid zinc salt
• ZINC PERCHLORATE, DEHYDRATED REAGENT
• ZINCPERCHLORATE
• 13637-61-1
• EINECS 237-122-0
• zinc;diperchlorate
• Perchloric acid, zinc salt (2:1)
• ZINC PERCHLORATE [MI]
• ZINC(II) PERCHLORATE
• 725JL07841
• Zinc Diperchlorate
• DTXSID50890711
• PERCHLORIC ACID ZINC SALT (2:1)
• Q27266022
• ZINC PERCHLORATE (ZN(CLO4)2)
• UNII-725JL07841
• NS00085546
• Zinc perchlorate tetrahydrate

• Inchi： 1S/2ClO4.Zn/c2*2-1(3,4)5;/q2*-1;+2
• InChI Key： VKRULQWSFJWGAP-UHFFFAOYSA-N
• SMILES： [Zn+2].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 162.8776
• Monoisotopic Mass: 261.826164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: 106°
• PSA: 74.27

Zinc perchlorate tetrahydrate Security Information

• Hazardous Material transportation number：1481
• HazardClass：5.1
• PackingGroup：II

Additional information on Zinc perchlorate tetrahydrate

Perchloric Acid, Zinc Salt (2:1): A Comprehensive Overview

Perchloric Acid, Zinc Salt (2:1), also known by its CAS number 13637-61-1, is a compound of significant interest in various scientific and industrial applications. This salt is formed by the reaction of perchloric acid (HClO4) with zinc metal, resulting in a stoichiometric ratio of 2:1 for perchlorate ions (ClO4^-) to zinc ions (Zn^2+). The compound is widely recognized for its unique chemical properties and its role in diverse fields such as catalysis, electrochemistry, and materials science.

The synthesis of Perchloric Acid, Zinc Salt (2:1) typically involves the controlled reaction of zinc with perchloric acid under specific conditions to ensure the desired molar ratio. Recent studies have highlighted the importance of precise stoichiometry in achieving optimal performance in applications such as catalytic systems. Researchers have demonstrated that deviations from the 2:1 ratio can significantly impact the compound's reactivity and stability.

In terms of physical properties, Perchloric Acid, Zinc Salt (2:1) is a white crystalline solid with a high melting point. Its thermal stability has been a subject of recent investigations, particularly in the context of its use in high-temperature catalytic processes. Studies published in leading chemistry journals have shown that the compound retains its structural integrity up to temperatures exceeding 400°C, making it suitable for applications in industrial catalysis and energy storage systems.

The chemical stability of Perchloric Acid, Zinc Salt (2:1) is another area that has garnered significant attention. Recent research has explored its resistance to hydrolysis under various environmental conditions. Findings indicate that while the compound is generally stable under normal conditions, exposure to moisture can lead to partial decomposition, releasing perchloric acid and forming other byproducts. This insight is crucial for storage and handling procedures to ensure safety and efficacy.

One of the most promising applications of Perchloric Acid, Zinc Salt (2:1) lies in its use as a catalyst in organic synthesis reactions. Recent advancements have demonstrated its ability to facilitate complex transformations with high selectivity and efficiency. For instance, studies have shown its effectiveness in promoting oxidation reactions and selective hydrogenation processes. These findings underscore its potential as a versatile catalyst in the pharmaceutical and fine chemical industries.

In the field of electrochemistry, Perchloric Acid, Zinc Salt (2:1) has been explored as an electrolyte component in advanced battery systems. Research indicates that its high ionic conductivity and thermal stability make it an ideal candidate for next-generation lithium-ion batteries. Furthermore, recent developments have focused on enhancing its compatibility with various electrode materials to improve battery performance and longevity.

The environmental impact of Perchloric Acid, Zinc Salt (2:1) is another critical area of study. While it is not classified as a hazardous substance under normal conditions, improper disposal or leakage can pose risks to aquatic ecosystems. Recent environmental assessments have emphasized the need for responsible handling and recycling practices to minimize ecological footprint.

From a materials science perspective, Perchloric Acid, Zinc Salt (2:1) has been utilized as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its role in these materials is pivotal due to its ability to act as both a template and a coordinating agent. Recent breakthroughs have highlighted its potential in creating porous structures with applications in gas storage and separation technologies.

In conclusion, Perchloric Acid, Zinc Salt (2:1) continues to be a focal point for scientific research due to its unique properties and diverse applications. As advancements in synthesis techniques and application development progress, this compound is poised to play an even more significant role in various industries. Future research will undoubtedly uncover new insights into its potential uses and optimizations.